Cas no 129724-42-1 (Butanoic acid, 2-methyl-, 2,4-dihydroxy-3,6-dimethoxy-5-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]phenyl ester, (-)-)

• Product Name: Butanoic acid, 2-methyl-, 2,4-dihydroxy-3,6-dimethoxy-5-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]phenyl ester, (-)-
• CAS No: 129724-42-1
• MF: C₂₂H₂₄O₇
• MW: 400.421767234802
• CID: 211580
• PubChem ID: 5319329
• Update Time: 2024-03-01

Butanoic acid, 2-methyl-, 2,4-dihydroxy-3,6-dimethoxy-5-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]phenyl ester, (-)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-methyl-,2,4-dihydroxy-3,6-dimethoxy-5-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]phenyl ester,(-)-
• (-)-Melafolone
• Butanoic acid, 2-methyl-,2,4-dihydroxy-3,6-dimethoxy-5-[(2E)-1-oxo-3-phenyl-2-propenyl]phenyl ester,(-)- (9CI)
• Butanoicacid, 2-methyl-, 2,4-dihydroxy-3,6-dimethoxy-5-(1-oxo-3-phenyl-2-propenyl)phenylester, (E)-(-)-
• Melafolone
• Butanoic acid, 2-methyl-, 2,4-dihydroxy-3,6-dimethoxy-5-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]phenyl ester, (-)-
• [2,4-dihydroxy-3,6-dimethoxy-5-[(E)-3-phenylprop-2-enoyl]phenyl] 2-methylbutanoate
• LMPK12120357
• 2,4-Dihydroxy-3,6-dimethoxy-5-[(2E)-3-phenyl-2-propenoyl]phenyl 2-methylbutanoate
• 129724-42-1

• Inchi： 1S/C22H24O7/c1-5-13(2)22(26)29-21-18(25)20(28-4)17(24)16(19(21)27-3)15(23)12-11-14-9-7-6-8-10-14/h6-13,24-25H,5H2,1-4H3/b12-11+
• InChI Key： BICSVVFMOSJUCU-VAWYXSNFSA-N
• SMILES： C(OC1=C(OC)C(C(=O)/C=C/C2=CC=CC=C2)=C(O)C(OC)=C1O)(=O)C(C)CC

Computed Properties

• Exact Mass: 400.15220310g/mol
• Monoisotopic Mass: 400.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones